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Compound of Interest

Compound Name: CC 401 dihydrochloride

Cat. No.: B1573856 Get Quote

Executive Summary & Chemical Identity
This guide provides an authoritative protocol for the disposal of CC-401 dihydrochloride, a

potent, ATP-competitive inhibitor of c-Jun N-terminal kinase (JNK). Due to its biological activity

(Ki ~25-50 nM) and potential environmental persistence, this compound must be handled with

containment protocols exceeding those of standard organic salts.

Compound Identity:

Chemical Name: CC-401 dihydrochloride[1][2]

CAS Number: 1438391-30-0 (salt form); 395104-30-0 (free base)

Molecular Formula: C₂₂H₂₄N₆O · 2HCl[1]

Primary Application: Fibrosis and oncology research via JNK pathway inhibition.

Hazard Profiling (The "Why" Behind the Protocol)
Effective disposal begins with understanding the specific risks. As a kinase inhibitor, CC-401

interferes with critical cell signaling pathways.[3] While often labeled with standard "Irritant"

codes, best practice in drug development dictates treating it as a suspected reproductive toxin

and environmentally hazardous substance until definitive toxicology rules otherwise.

GHS Hazard Classification
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Code Hazard Statement Operational Implication

H302 Harmful if swallowed
Zero-tolerance for open-bench

powder handling.

H315 Causes skin irritation
Double-gloving (Nitrile)

required for stock preparation.

H319 Causes serious eye irritation

Safety goggles (ANSI Z87.1)

are mandatory; face shield

recommended for large

volumes.

H335 May cause respiratory irritation
Fume Hood Only. Never weigh

powder on an open balance.

Scientific Insight: The "dihydrochloride" salt form increases water solubility compared to the free

base. This increases the risk of rapid systemic absorption if inhaled or splashed on mucous

membranes, and heightens aquatic toxicity risks if improperly released into drains.

Disposal Decision Logic
Do not rely on a "one-bin-fits-all" approach. The disposal route depends entirely on the physical

state and the solvent system used.

Workflow Visualization
The following decision tree illustrates the required segregation logic for CC-401 waste streams.
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CC-401 Waste Generation

Determine Physical State

Solid Waste
(Powder, Contaminated PPE, Debris)

Liquid Waste
(Stock Solutions, Media)

Trace Contamination
(<3% by weight) Bulk/Unused Substance

High-Temp Incineration
(Yellow/Cytotoxic Bin)

Best Practice Mandatory

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., DMSO, Methanol, Water)

Stream C: Halogenated Waste
(Incineration)

Stream A: Organic Solvent Waste
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Segregation logic for CC-401 dihydrochloride. Note that while DMSO stocks are non-

halogenated, the presence of the dihydrochloride salt does not typically trigger a "Halogenated"

classification unless the salt concentration is extremely high (>1-2%). Consult local EHS officer.

Detailed Disposal Protocols
A. Solid Waste (Powder & Debris)
Scope: Expired powder, weigh boats, contaminated gloves, and paper towels from spill

cleanup.
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Primary Containment: Seal solid waste in a clear polyethylene bag (minimum 4 mil

thickness). Label this bag explicitly: "CC-401 Dihydrochloride - Toxic Solid."

Secondary Containment: Place the sealed bag into the institution's Cytotoxic/Antineoplastic

Waste Container (commonly Yellow bins in the UK/EU, or RCRA Hazardous Waste

containers in the US).

Ultimate Fate: High-temperature incineration (>1000°C).

Why? Incineration guarantees the thermal decomposition of the anthrapyrazolone core,

preventing environmental bioaccumulation.

B. Liquid Waste (Stock Solutions)
Scope: DMSO stock solutions, cell culture media containing >1 µM CC-401.

Solvent Identification:

DMSO/Methanol/Ethanol Stocks: Segregate into Non-Halogenated Organic Waste

carboys.

Aqueous Media: If volume is low (<50mL), add to Non-Halogenated waste. If volume is

high, use a dedicated "Aqueous Toxic" carboy.

Labeling: The waste tag must list "CC-401 dihydrochloride" as a constituent. Do not simply

write "Kinase Inhibitor."

Prohibition:NEVER pour down the sink.

Causality: Standard municipal water treatment does not filter small molecule kinase

inhibitors. Release leads to aquatic toxicity.

C. Empty Containers
Triple Rinse: Triple rinse the original glass vial with a compatible solvent (DMSO or

Methanol).

Rinsate Disposal: Pour the rinsate into the appropriate liquid waste carboy (see Section B).
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Glass Disposal: Defaced, rinsed vials can be discarded in the Defaced/Broken Glass bin

(unless local regulations require treating them as acute hazardous waste containers, e.g., P-

listed in US, though CC-401 is generally not P-listed).

Scientific Context: The JNK Pathway
Understanding the mechanism of action reinforces the need for strict containment. CC-401

blocks the JNK pathway, which regulates stress responses and apoptosis. Environmental

exposure could disrupt these conserved pathways in non-target organisms.
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Figure 2: Mechanism of Action. CC-401 competitively inhibits the ATP-binding site of JNK,

preventing downstream phosphorylation of c-Jun.

Emergency Procedures
Accidental Spills (Solid)

Evacuate & Alert: Clear the immediate area.

PPE: Wear double nitrile gloves, lab coat, and N95/P100 respirator if powder is airborne.

Containment: Cover powder with damp paper towels (to prevent dust generation) or use a

dedicated chemical spill pad.

Cleanup: Scoop material into a hazardous waste bag. Clean the surface with a soap/water

solution followed by 70% ethanol.

Accidental Exposure[6]
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Skin: Wash with soap and copious water for 15 minutes.

Eyes: Rinse cautiously with water for 15 minutes (remove contact lenses).

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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